N,N,4-trimethyl-3-(morpholin-4-ylsulfonyl)benzamide

• IUPAC Name: N,N,4-trimethyl-3-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C14H20N2O4S/c1-11-4-5-12(14(17)15(2)3)10-13(11)21(18,19)16-6-8-20-9-7-16/h4-5,10H,6-9H2,1-3H3
• InChI Key: VQQXJZPBXMITGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N(C)C)S(=O)(=O)N2CCOCC2
• Molecular Formula: C14H20N2O4S
• Molecular Weight: 312.39 g/mol

Description

“N,N,4-trimethyl-3-(morpholin-4-ylsulfonyl)benzamide” is a compound that contains a benzamide group and a morpholine group. The benzamide group consists of a benzene ring attached to an amide group, and the morpholine group is a six-membered ring containing four carbon atoms, one oxygen atom, and one nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzamide and morpholine groups. The benzamide group would contribute to the planarity of the molecule, while the morpholine group would introduce a degree of three-dimensionality.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The amide group in the benzamide portion could potentially undergo hydrolysis, amidation, or other reactions typical of amides. The morpholine group could potentially undergo reactions at the nitrogen or oxygen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the benzamide and morpholine groups could potentially impact properties such as solubility, melting point, boiling point, and stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s intended to be a drug, it could interact with biological targets in the body. The exact mechanism would depend on the specific biological target and the nature of the interaction.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity under various conditions, and investigating its safety profile. It could also involve developing more efficient synthesis methods.